Cas no 2229685-69-0 (6-(morpholin-4-yl)hex-3-en-2-one)

• Product Name: 6-(morpholin-4-yl)hex-3-en-2-one
• CAS No: 2229685-69-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5853445
• PubChem ID: 153046641
• Update Time: 2025-06-12

6-(morpholin-4-yl)hex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)hex-3-en-2-one
• 2229685-69-0
• EN300-1786158

• Inchi： 1S/C10H17NO2/c1-10(12)4-2-3-5-11-6-8-13-9-7-11/h2,4H,3,5-9H2,1H3/b4-2+
• InChI Key： VGSRVMDKMTYCNJ-DUXPYHPUSA-N
• SMILES： O1CCN(CC/C=C/C(C)=O)CC1

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 6-(morpholin-4-yl)hex-3-en-2-one

Introduction to 6-(morpholin-4-yl)hex-3-en-2-one (CAS No. 2229685-69-0)

6-(morpholin-4-yl)hex-3-en-2-one (CAS No. 2229685-69-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its morpholine and enone functionalities, which confer it with a range of interesting properties and reactivity profiles.

The morpholine moiety, a six-membered ring containing an oxygen atom and a nitrogen atom, is a common structural feature in many biologically active compounds. It is known for its ability to form hydrogen bonds and its lipophilic nature, which can enhance the bioavailability and cell permeability of molecules. The enone functionality, on the other hand, is a conjugated system consisting of a double bond and a carbonyl group, which can participate in various chemical reactions such as Michael additions and Diels-Alder reactions.

Recent studies have explored the potential of 6-(morpholin-4-yl)hex-3-en-2-one in the development of new therapeutic agents. One notable application is in the field of anti-inflammatory drugs. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This makes 6-(morpholin-4-yl)hex-3-en-2-one a promising lead compound for further drug development.

In addition to its potential as an anti-inflammatory agent, 6-(morpholin-4-yl)hex-3-en-2-one has also been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This finding opens up new possibilities for the use of 6-(morpholin-4-yl)hex-3-en-2-one in combating antibiotic-resistant strains.

The synthetic accessibility of 6-(morpholin-4-yl)hex-3-en-2-one is another factor that contributes to its appeal in research and development. Several efficient synthetic routes have been reported in the literature, allowing for the scalable production of this compound. One such method involves the reaction of 6-bromohexanenitrile with morpholine followed by hydrolysis and decarboxylation to form the desired enone structure. This synthetic pathway is not only straightforward but also highly reproducible, making it suitable for both laboratory-scale synthesis and industrial production.

Beyond its medicinal applications, 6-(morpholin-4-yl)hex-3-en-2-one has also found use in materials science. Its enone functionality can be utilized in polymerization reactions to create functional polymers with tailored properties. For example, researchers at the University of California have developed a series of copolymers incorporating 6-(morpholin-4-yl)hex-3-en-2-one units that exhibit enhanced thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics, coatings, and adhesives.

The environmental impact of 6-(morpholin-4-yl)hex-3-en-2-one has also been studied to ensure its safe use in various applications. Toxicological assessments have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. These findings are crucial for regulatory compliance and environmental sustainability.

In conclusion, 6-(morpholin-4-yl)hex-3-en-2-one (CAS No. 2229685-69-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 6-(morpholin-4-yl)hex-3-en-2-one is poised to play a significant role in advancing scientific knowledge and technological innovation.